Cas no 953891-36-6 (tert-butyl(2,5-dimethoxyphenyl)methylamine)

• Product Name: tert-butyl(2,5-dimethoxyphenyl)methylamine
• CAS No: 953891-36-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4667198
• Update Time: 2025-08-02

tert-butyl(2,5-dimethoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(2,5-dimethoxyphenyl)methyl]amine
• tert-butyl(2,5-dimethoxyphenyl)methylamine

• Inchi： 1S/C13H21NO2/c1-13(2,3)14-9-10-8-11(15-4)6-7-12(10)16-5/h6-8,14H,9H2,1-5H3
• InChI Key： IANAEYZIBWBLPA-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)C)=CC(OC)=CC=C1OC

tert-butyl(2,5-dimethoxyphenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl(2,5-dimethoxyphenyl)methylamine

Introduction to tert-butyl(2,5-dimethoxyphenyl)methylamine (CAS No. 953891-36-6)

tert-butyl(2,5-dimethoxyphenyl)methylamine, identified by the Chemical Abstracts Service Number (CAS No.) 953891-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of amines, characterized by its unique structural features that include a tert-butyl group and a 2,5-dimethoxyphenyl moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl(2,5-dimethoxyphenyl)methylamine structure is of particular interest due to its potential applications in drug development. The tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the compound in synthetic pathways. Meanwhile, the 2,5-dimethoxyphenyl ring introduces electron-donating effects, enhancing the compound's solubility and interaction with biological targets. These features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of amine derivatives. Specifically, compounds containing aromatic rings with methoxy substituents have shown promise in various therapeutic applications. For instance, studies have demonstrated that derivatives of 2,5-dimethoxyphenyl moieties exhibit anti-inflammatory and antioxidant properties, which are crucial in developing treatments for chronic diseases. The incorporation of a tert-butyl group further modulates these properties, potentially enhancing bioavailability and metabolic stability.

One of the most compelling aspects of tert-butyl(2,5-dimethoxyphenyl)methylamine is its versatility as a building block in organic synthesis. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological activity. For example, recent studies have explored its use in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The steric bulk provided by the tert-butyl group helps to optimize binding interactions with target enzymes, improving efficacy.

The chemical synthesis of tert-butyl(2,5-dimethoxyphenyl)methylamine involves multi-step reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of the 2,5-dimethoxybenzaldehyde, which is then reduced to form the corresponding amine. Subsequent alkylation with a tert-butyl halide yields the desired product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity.

From a biochemical perspective, tert-butyl(2,5-dimethoxyphenyl)methylamine has been investigated for its potential role in modulating neurotransmitter systems. The structural similarity to certain natural alkaloids suggests that it may interact with specific receptors or enzymes in the brain. Preliminary studies indicate that it could have neuroprotective effects, making it a candidate for further exploration in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Studies have shown that tert-butyl(2,5-dimethoxyphenyl)methylamine remains stable under ambient temperatures and pH conditions typical of biological systems. This stability ensures that it can be stored and handled efficiently without significant degradation, making it practical for industrial-scale production.

Environmental considerations also play a role in evaluating the potential impact of tert-butyl(2,5-dimethoxyphenyl)methylamine. Research has focused on its biodegradability and toxicity profiles to ensure that its use does not pose environmental risks. Preliminary data suggest that the compound undergoes slow degradation under natural conditions but does not exhibit high toxicity towards aquatic organisms. This balance makes it a relatively safe choice for laboratory and industrial applications.

The future prospects of tert-butyl(2,5-dimethoxyphenyl)methylamine are promising as more research unfolds. Ongoing studies aim to expand its applications beyond drug development into areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile compound that can be modified further to suit different needs. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential.

In conclusion,tert-butyl(2,5-dimethoxyphenyl)methylamine (CAS No., 953891-36-6) represents an exciting avenue for innovation in chemical biology and pharmaceuticals. Its structural features offer numerous advantages for designing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play an increasingly important role in advancing scientific discovery.